Cas no 2229197-31-1 (3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-amine)

• Product Name: 3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-amine
• CAS No: 2229197-31-1
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 6557825
• PubChem ID: 165855419
• Update Time: 2025-10-28

3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1991661
• 3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-amine
• 2229197-31-1

• Inchi： 1S/C7H12ClN3/c1-11-5-10-7(8)6(11)3-2-4-9/h5H,2-4,9H2,1H3
• InChI Key： PNMFLYWMIJJGOC-UHFFFAOYSA-N
• SMILES： ClC1=C(CCCN)N(C)C=N1

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-amine

3-(4-Chloro-1-Methyl-1H-Imidazol-5-Yl)Propan-1-Amine: A Comprehensive Overview

3-(4-Chloro-1-Methyl-1H-Imidazol-5-Yl)Propan-1-Amine (CAS No: 2229197-31-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their biological activities and versatility in chemical synthesis.

The molecular structure of 3-(4-Chloro-1-Methyl-1H-Imidazol-5-Yl)Propan-1-Amine consists of an imidazole ring substituted with a chlorine atom at the 4-position and a methyl group at the 1-position. The imidazole ring is further connected to a propanamine group via a carbon chain, resulting in a molecule with both aromatic and aliphatic characteristics. This combination of functional groups makes the compound highly versatile, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of imidazole derivatives like this compound in drug discovery. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. The presence of the chlorine substituent in this compound is particularly interesting, as it can enhance the molecule's lipophilicity and bioavailability, making it more suitable for pharmacological applications.

In terms of synthesis, 3-(4-Chloro-1-Methyl-1H-Imidazol-5-Yl)Propan-1-Amine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of an appropriate imidazole derivative with an amine-containing reagent under specific conditions to form the desired product. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, which are critical considerations in industrial and academic settings.

The compound's properties also make it a valuable tool in materials science. For example, its ability to form coordination complexes with metal ions has been exploited in the development of new materials for catalysis and sensing applications. Researchers have demonstrated that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic activity towards reactions such as hydrogenation and oxidation.

Another area where 3-(4-Chloro-1-Methyl-1H-imidazolyl)propanamine has shown promise is in the field of electrochemistry. Its redox properties have been studied extensively, revealing its potential as an electrocatalyst for energy storage devices such as batteries and supercapacitors. This application is particularly relevant given the growing demand for sustainable energy solutions in modern society.

In conclusion, 3-(4-Chloro-1-Methyl-1H-imidazolyl)propanamine (CAS No: 222919731) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in future research and development efforts.